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Compound of Interest

Compound Name: Boc-Met-OSu

Cat. No.: B558260 Get Quote

In-Depth Technical Guide to Boc-Met-OSu
This guide provides a comprehensive overview of N-α-tert-Butoxycarbonyl-L-methionine N-

hydroxysuccinimide ester (Boc-Met-OSu), a key reagent in bioconjugation and peptide

synthesis. It is tailored for researchers, scientists, and professionals in the field of drug

development, offering detailed information on its chemical properties, experimental

applications, and relevant biochemical pathways.

Core Properties of Boc-Met-OSu
Boc-Met-OSu is an amine-reactive building block used for the introduction of a protected

methionine residue. The tert-butoxycarbonyl (Boc) group provides a stable protecting group for

the α-amine of methionine, which can be readily removed under acidic conditions. The N-

hydroxysuccinimide (OSu) ester is a highly efficient activating group that reacts with primary

and secondary amines to form stable amide bonds.

Property Value Citations

Molecular Weight 346.40 g/mol [1][2]

Molecular Formula C14H22N2O6S [2][3][4]

CAS Number 3845-64-5 [3][4]

Appearance Solid

Storage Temperature -20°C
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Experimental Protocols
The primary application of Boc-Met-OSu is in the modification of proteins, peptides, and other

amine-containing molecules. The following protocol outlines a general procedure for the

labeling of a protein with Boc-Met-OSu.

Objective: To conjugate Boc-Met-OSu to primary amines (e.g., lysine residues) on a target

protein.

Materials:

Boc-Met-OSu

Target protein in a suitable buffer (e.g., phosphate-buffered saline (PBS) at pH 7.2-8.0)

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Quenching reagent (e.g., Tris or glycine)

Size-exclusion chromatography column for purification

Methodology:

Reagent Preparation: Dissolve Boc-Met-OSu in a minimal amount of anhydrous DMF or

DMSO to create a stock solution. This should be done immediately before use due to the

hydrolytic instability of the OSu ester.

Protein Preparation: Ensure the protein solution is free of amine-containing buffers (e.g.,

Tris) that would compete with the labeling reaction. The pH of the reaction buffer should be

between 7.2 and 8.0 to ensure the primary amines of the protein are sufficiently nucleophilic.

Conjugation Reaction: Add a calculated molar excess of the Boc-Met-OSu stock solution to

the protein solution. The optimal molar ratio will depend on the protein and the desired

degree of labeling and should be determined empirically. Incubate the reaction mixture at

room temperature for 30-60 minutes or at 4°C for 2 hours. Gentle mixing during incubation is

recommended.
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Quenching: Add a quenching reagent, such as Tris or glycine, to a final concentration of

approximately 50 mM to consume any unreacted Boc-Met-OSu. Incubate for 15-30 minutes

at room temperature.

Purification: Remove the unreacted Boc-Met-OSu and byproducts by size-exclusion

chromatography. The labeled protein will elute in the initial fractions, while the smaller

molecules will be retained on the column.

Characterization: The degree of labeling can be determined using various analytical

techniques, such as mass spectrometry (to measure the mass shift) or by cleaving the Boc

group and quantifying the free methionine.

Reaction Workflow
The following diagram illustrates the workflow for the conjugation of Boc-Met-OSu to a protein.

1. Dissolve Boc-Met-OSu
in DMF/DMSO

3. Mix Reagents and
Incubate

2. Prepare Protein
in Amine-Free Buffer (pH 7.2-8.0)

4. Add Quenching
Buffer (Tris/Glycine)

5. Purify via Size-Exclusion
Chromatography

6. Characterize Labeled
Protein (e.g., Mass Spec)

Click to download full resolution via product page

Boc-Met-OSu Protein Conjugation Workflow

Signaling Pathway Context
While Boc-Met-OSu is a synthetic tool and not directly involved in natural signaling pathways,

the methionine residue it introduces is of significant biological relevance. Methionine is an

essential amino acid that plays a crucial role in protein synthesis and is the precursor for S-

adenosylmethionine (SAM). SAM is a universal methyl group donor involved in the methylation

of DNA, RNA, proteins, and lipids, which are key regulatory events in numerous signaling

pathways, including those governing gene expression and cellular metabolism. The ability to

introduce a protected methionine at specific sites in a protein allows for the study of these

processes with greater control.
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The following diagram illustrates the fundamental reaction of Boc-Met-OSu with a primary

amine on a target molecule.

Boc-Met-OSu

R-NH₂

(e.g., Protein Lysine)

Boc-Met-NH-R
(Amide Bond)

+

N-Hydroxysuccinimide

pH 7.2-8.0
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Reaction of Boc-Met-OSu with a Primary Amine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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